Cas no 14680-38-7 (2-Iodo-4-methylbiphenyl)
2-Iodo-4-methylbiphenyl Chemical and Physical Properties
Names and Identifiers
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- 2-Iodo-4-methylbiphenyl
- 2-iodo-4-methyl-1,1'-biphenyl
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- Inchi: 1S/C13H11I/c1-10-7-8-12(13(14)9-10)11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: XQSQLYXZCUCCIO-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=CC=1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 4.6
- Topological Polar Surface Area: 0
2-Iodo-4-methylbiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011003099-250mg |
2-Iodo-4-methylbiphenyl |
14680-38-7 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A011003099-500mg |
2-Iodo-4-methylbiphenyl |
14680-38-7 | 97% | 500mg |
815.00 USD | 2021-07-05 | |
| Alichem | A011003099-1g |
2-Iodo-4-methylbiphenyl |
14680-38-7 | 97% | 1g |
1,534.70 USD | 2021-07-05 | |
| Enamine | EN300-7535066-0.05g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 0.05g |
$226.0 | 2024-05-23 | |
| Enamine | EN300-7535066-0.1g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 0.1g |
$337.0 | 2024-05-23 | |
| Enamine | EN300-7535066-0.25g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 0.25g |
$481.0 | 2024-05-23 | |
| Enamine | EN300-7535066-0.5g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 0.5g |
$758.0 | 2024-05-23 | |
| Enamine | EN300-7535066-1.0g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 1.0g |
$971.0 | 2024-05-23 | |
| Enamine | EN300-7535066-2.5g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 2.5g |
$1903.0 | 2024-05-23 | |
| Enamine | EN300-7535066-5.0g |
2-iodo-4-methyl-1-phenylbenzene |
14680-38-7 | 95% | 5.0g |
$2816.0 | 2024-05-23 |
2-Iodo-4-methylbiphenyl Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-Iodo-4-methylbiphenyl
Comprehensive Guide to 2-Iodo-4-methylbiphenyl (CAS No. 14680-38-7): Properties, Applications, and Market Insights
2-Iodo-4-methylbiphenyl (CAS No. 14680-38-7) is a versatile organoiodine compound widely used in pharmaceutical intermediates, organic synthesis, and material science. With the growing demand for halogenated aromatic compounds in research and industrial applications, this compound has gained significant attention due to its unique chemical properties and reactivity. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the chemical industry.
The molecular formula of 2-Iodo-4-methylbiphenyl is C13H11I, featuring a biphenyl backbone substituted with an iodine atom at the 2-position and a methyl group at the 4-position. This structural arrangement contributes to its stability and reactivity, making it a valuable building block in cross-coupling reactions, particularly in palladium-catalyzed processes like Suzuki-Miyaura and Heck reactions. Researchers often search for "2-Iodo-4-methylbiphenyl synthesis" or "CAS 14680-38-7 applications" to explore its potential in advanced organic transformations.
One of the most prominent applications of 2-Iodo-4-methylbiphenyl is in the pharmaceutical industry, where it serves as a key intermediate for drug discovery and development. Its iodine moiety allows for efficient functionalization, enabling the creation of complex molecules with potential therapeutic benefits. Recent studies highlight its role in developing anticancer agents and central nervous system (CNS) drugs, aligning with the increasing global focus on precision medicine and targeted therapies.
In material science, 2-Iodo-4-methylbiphenyl is utilized in the synthesis of liquid crystals and organic semiconductors. These materials are critical for next-generation displays, solar cells, and flexible electronics—areas experiencing rapid growth due to the push for sustainable technologies. Searches for "halogenated biphenyls in OLEDs" or "CAS 14680-38-7 in material science" reflect the compound's relevance in cutting-edge research.
The market for 2-Iodo-4-methylbiphenyl is expanding, driven by advancements in green chemistry and the demand for efficient synthetic routes. Manufacturers are optimizing production processes to reduce environmental impact, responding to queries like "sustainable synthesis of 2-Iodo-4-methylbiphenyl." Additionally, regulatory compliance and high-purity standards are critical considerations for suppliers, as researchers prioritize "high-purity CAS 14680-38-7" for sensitive applications.
Storage and handling of 2-Iodo-4-methylbiphenyl require attention to its light-sensitive and moisture-sensitive nature. Proper conditions—such as amber glass containers and inert atmospheres—are essential to maintain its stability. This aligns with frequent searches for "storage guidelines for iodinated aromatics" and "handling 2-Iodo-4-methylbiphenyl safely," emphasizing the need for best practices in laboratory settings.
Future prospects for 2-Iodo-4-methylbiphenyl include its potential in catalysis and nanotechnology. As researchers explore novel catalytic systems and nanoscale materials, this compound's role may expand further. Innovations in "iodoarene-mediated reactions" and "nanostructure fabrication" could open new avenues for its application, making it a compound to watch in the coming years.
In summary, 2-Iodo-4-methylbiphenyl (CAS No. 14680-38-7) is a multifaceted compound with significant importance in pharmaceuticals, materials, and organic synthesis. Its unique properties and broad applicability ensure continued interest from both academic and industrial sectors. By staying updated on trends like "green synthesis of halogenated biphenyls" and "emerging uses of CAS 14680-38-7," stakeholders can leverage its full potential in innovative applications.
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